Cas no 2126160-58-3 (tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate)

• Product Name: tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate
• CAS No: 2126160-58-3
• MF: C₁₁H₁₉NO₅S
• MW: 277.337262392044
• CID: 4639020
• Update Time: 2025-07-22

tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate

• Inchi： 1S/C11H19NO5S/c1-11(2,3)17-10(14)12-5-7-18(15,16)9(8-12)4-6-13/h6,9H,4-5,7-8H2,1-3H3
• InChI Key： RBTKZAPWMOSTEQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCS(=O)(=O)C(CC=O)C1

Additional information on tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate

Introduction to Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate (CAS No. 2126160-58-3)

Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate, identified by its CAS number 2126160-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiomorpholine class, a heterocyclic structure known for its versatile biological activities. The presence of multiple functional groups, including a tert-butyl moiety, a dioxo group, and an esterified carboxylate moiety, contributes to its unique chemical properties and potential applications in drug development.

The tert-butyl group, a branched alkyl group, enhances the lipophilicity of the molecule, making it more suitable for membrane penetration and improving bioavailability. This characteristic is particularly valuable in the design of small-molecule drugs that require efficient absorption and distribution within the body. Additionally, the dioxo group, which is an oxidized form of a ketone or aldehyde, introduces electrophilic centers that can participate in various chemical reactions, including nucleophilic additions and condensations. These reactions are often exploited in synthetic chemistry to modify the structure and enhance the pharmacological profile of the compound.

The thiomorpholine core is a sulfur-containing heterocycle that exhibits significant biological activity. Thiomorpholine derivatives have been studied extensively for their potential as antimicrobial agents, anti-inflammatory drugs, and even as components in antiviral therapies. The specific arrangement of atoms in this ring system contributes to its ability to interact with biological targets such as enzymes and receptors. In particular, the carboxylate group at the 4-position provides a site for further functionalization, allowing chemists to tailor the molecule for specific therapeutic purposes.

Recent advancements in medicinal chemistry have highlighted the importance of Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate due to its structural features that align well with modern drug discovery principles. The compound’s ability to undergo selective modifications while maintaining its core pharmacophore makes it an attractive candidate for further investigation. Researchers have been exploring its potential as a lead compound in the development of novel therapeutics targeting various diseases.

In particular, studies have shown that derivatives of thiomorpholine can exhibit potent inhibitory effects on certain enzymes implicated in metabolic disorders and neurological conditions. The tert-butyl group’s stabilizing effect on the molecule’s three-dimensional structure may enhance binding affinity to these targets. Additionally, the presence of both electrophilic and nucleophilic centers allows for diverse synthetic pathways, enabling chemists to explore multiple structural modifications without losing essential biological activity.

The dioxo functionality has been particularly interesting for its role in facilitating intramolecular cyclization reactions. These reactions can lead to the formation of more complex scaffolds that may exhibit enhanced biological activity compared to their parent compounds. For instance, researchers have reported successful syntheses of complex thiomorpholine derivatives through intramolecular cyclization involving the dioxo group as an intermediate. Such transformations are crucial for generating molecules with novel structures that could potentially overcome resistance mechanisms associated with existing drugs.

Moreover, the esterified carboxylate moiety at the 4-position of thiomorpholine provides a versatile handle for further chemical modifications. This group can be hydrolyzed back to a carboxylic acid or converted into other functional groups such as amides or alcohols. Such modifications are essential for optimizing pharmacokinetic properties like solubility and metabolic stability. The ability to fine-tune these properties makes Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate a valuable building block in medicinal chemistry.

Recent publications have demonstrated promising results in using this compound as a scaffold for developing new antimicrobial agents. The unique combination of functional groups allows it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown that certain derivatives exhibit significant activity against Gram-positive and Gram-negative bacteria alike. This broad-spectrum activity is particularly noteworthy given the increasing challenge posed by antibiotic-resistant strains.

Another area where this compound has shown promise is in anti-inflammatory drug development. Inflammatory processes are mediated by various enzymatic pathways, many of which can be targeted by small-molecule inhibitors. Thiomorpholine derivatives have been found to modulate key inflammatory mediators by inhibiting enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The structural flexibility provided by the thiomorpholine core allows for precise tuning of binding interactions with these enzymes.

The incorporation of the tert-butyl group has been particularly beneficial in enhancing binding affinity while maintaining selectivity over non-target enzymes. This balance is critical for developing drugs with minimal side effects. Additionally, the dioxo functionality can participate in hydrogen bonding interactions with polar residues in enzyme active sites, further stabilizing inhibitor complexes and improving drug efficacy.

In conclusion,Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate (CAS No. 2126160-58-3) represents a promising candidate for further pharmaceutical development due to its unique structural features and versatile reactivity. Its potential applications span multiple therapeutic areas, including antimicrobial agents and anti-inflammatory drugs. Continued research into this compound and its derivatives will likely yield valuable insights into new drug discovery strategies and contribute significantly to addressing unmet medical needs.